N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(2-methylphenoxy)acetamide

• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C21H25N3O3/c1-16-7-3-6-10-20(16)27-15-21(26)22-18-8-4-5-9-19(18)24-13-11-23(12-14-24)17(2)25/h3-10H,11-15H2,1-2H3,(H,22,26)
• InChI Key: FPLNQFKLIQITJT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2N3CCN(CC3)C(=O)C
• solubility: 49.7 [ug/mL]

Description

N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(2-methylphenoxy)acetamide, also known as AMN082, is a selective agonist of metabotropic glutamate receptor 7 (mGluR7). This compound has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Bioactive Metabolites from Marine Actinobacteria

N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(2-methylphenoxy)acetamide has been explored in the context of bioactive metabolites isolated from marine actinobacteria, specifically Streptomyces sp. These compounds, including closely related structures, have shown potential in cytotoxic activities, affecting the reproductive cells of marine organisms like sea urchins (Sobolevskaya et al., 2007).

Chemoselective Acetylation in Drug Synthesis

This compound is an example of a chemoselective acetylation product, a process significant in the synthesis of pharmaceuticals. For instance, N-(2-Hydroxyphenyl)acetamide, a related compound, is a key intermediate in the synthesis of antimalarial drugs. The chemoselective monoacetylation of amino groups, as seen in the synthesis of related compounds, has been studied for its potential in creating more efficient drug synthesis methods (Magadum & Yadav, 2018).

Potential in Treating Neurological Disorders

Compounds with similar structures have been investigated for their potential in treating neurological disorders like Alzheimer's disease. For example, multifunctional amides, which share a common structural backbone with N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(2-methylphenoxy)acetamide, have shown moderate enzyme inhibitory potentials and mild cytotoxicity, indicating their potential as therapeutic agents (Hassan et al., 2018).

Anticancer and Antimicrobial Applications

The structural analogs of this compound have been synthesized and evaluated for their anticancer and antimicrobial activities. For instance, N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d]imidazol-1-yl) acetamides, which share a similar core structure, have shown promising results against various cancer cell lines, indicating the potential of these compounds in cancer research (Boddu et al., 2018).

Synthesis and Structural Analysis

Research also includes the synthesis and structural analysis of similar compounds, offering insights into the chemical properties and potential applications of N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(2-methylphenoxy)acetamide. Studies like these contribute to understanding the physical and chemical characteristics, which are vital for developing new drugs and materials (Nikonov et al., 2016).